3-ethyl-1,6,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-ethyl-4,7,8-trimethyl-6-(4-methylphenyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H21N5O2/c1-6-22-17(25)15-16(21(5)19(22)26)20-18-23(12(3)13(4)24(15)18)14-9-7-11(2)8-10-14/h7-10H,6H2,1-5H3
• InChI Key: FCAKGAUXUHWYQN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2C(=C(N3C4=CC=C(C=C4)C)C)C)N(C1=O)C
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

3-ethyl-1,6,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, also known as ETPIPD, is a synthetic compound that belongs to the class of imidazopurines. It has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

3-ethyl-1,6,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione has been extensively studied for its potential applications in various fields. In medicinal chemistry, it has been shown to possess anticancer, antiviral, and antibacterial properties. It has been demonstrated to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and prostate cancer cells. In antiviral research, 3-ethyl-1,6,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione has been shown to inhibit the replication of herpes simplex virus and human immunodeficiency virus. In addition, 3-ethyl-1,6,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione has been studied for its antibacterial properties against gram-positive bacteria.

Mechanism of Action

The mechanism of action of 3-ethyl-1,6,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is not fully understood. However, it has been suggested that it exerts its anticancer effects by inhibiting the activity of protein kinase CK2, which is involved in cell proliferation, differentiation, and apoptosis. 3-ethyl-1,6,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. In antiviral research, 3-ethyl-1,6,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione has been shown to inhibit the activity of viral proteases, which are essential for viral replication.
Biochemical and Physiological Effects:
3-ethyl-1,6,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. It also inhibits the activity of matrix metalloproteinase-9, an enzyme involved in cancer cell invasion and metastasis. In addition, 3-ethyl-1,6,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide-stimulated macrophages.

Advantages and Limitations for Lab Experiments

3-ethyl-1,6,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. However, it has some limitations, including its high cost and potential toxicity at high concentrations.

Future Directions

The potential applications of 3-ethyl-1,6,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione are vast and varied. Future research should focus on exploring its potential as an anticancer, antiviral, and antibacterial agent. In addition, further studies are needed to elucidate its mechanism of action and to identify its molecular targets. Furthermore, the development of novel derivatives of 3-ethyl-1,6,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione with improved pharmacological properties is an area of interest for future research.
Conclusion:
In conclusion, 3-ethyl-1,6,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a synthetic compound with potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. Its anticancer, antiviral, and antibacterial properties, along with its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions, make it a promising candidate for further research.

Synthesis Methods

3-ethyl-1,6,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione can be synthesized by various methods, including the reaction of 2,6-diaminopurine with ethyl acetoacetate and p-tolyl aldehyde under reflux conditions. The reaction yields 3-ethyl-1,6,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione in good yields and high purity. Other methods of synthesis include the reaction of 2,6-diaminopurine with ethyl pyruvate and p-tolyl aldehyde in the presence of a catalyst.